(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol
• IUPAC Name: benzyl (3S)-3-[(2-aminoacetyl)amino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C15H21N3O3/c16-9-14(19)17-13-7-4-8-18(10-13)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,16H2,(H,17,19)/t13-/m0/s1
• Standard InChI Key: SYRBSZAIBUJIMB-ZDUSSCGKSA-N
• Isomeric SMILES: C1C[C@@H](CN(C1)C(=O)OCC2=CC=CC=C2)NC(=O)CN
• SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)NC(=O)CN
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)NC(=O)CN

Introduction

(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is a synthetic organic compound belonging to the class of piperidine derivatives. It features a piperidine ring, an amino-acetylamino group, and a benzyl ester functional group. The molecular formula of this compound is C₁₅H₂₁N₃O₃, and it is primarily utilized for research purposes, particularly in pharmacological studies.

Synthesis Methods

The synthesis can be achieved through various methods, including:

• Piperidine Core Formation: The initial step involves creating the piperidine ring structure.

• Functionalization: The introduction of the amino-acetylamino group and the benzyl esterification of the carboxylic acid group.

Applications and Research Findings

(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is used in scientific research, particularly in pharmacological studies. It is not intended for therapeutic applications in humans or animals. The compound's unique structure allows it to participate in various chemical reactions typical for amino acids and esters.

Potential Biological Activities

While specific biological activities of this compound are not fully elucidated, compounds with similar structures may exhibit effects on neurotransmitter systems, potentially influencing mood or cognitive functions. Studies suggest that such compounds could interact with neuroreceptors, providing insights into their neuroprotective effects.

Comparison with Other Compounds

Compound Feature	(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester	Similar Compounds
Piperidine Ring	Present	Common in piperidine derivatives
Amino-acetylamino Group	Present	Less common in other derivatives
Benzyl Ester Moiety	Present	Common in esterified compounds
Stereochemistry	(S) configuration	Can vary depending on synthesis